Cas no 1261896-09-6 (3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid)

• Product Name: 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261896-09-6
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• MDL: MFCD18312736
• CID: 2761922
• PubChem ID: 53218461
• Update Time: 2025-10-20

3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90683402
• 3-(4-CHLORO-3-METHOXYCARBONYLPHENYL)BENZOIC ACID
• MFCD18312736
• 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid, 95%
• 1261896-09-6
• 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18312736
• Inchi： 1S/C15H11ClO4/c1-20-15(19)12-8-10(5-6-13(12)16)9-3-2-4-11(7-9)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： QBBJPQVQXIKJCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 290.0345865Da
• Monoisotopic Mass: 290.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid

Comprehensive Overview of 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid (CAS No. 1261896-09-6)

3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid (CAS No. 1261896-09-6) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique molecular structure, combining a chloro-substituted phenyl ring and a methoxycarbonyl group, making it a valuable intermediate in synthetic chemistry. Its applications span drug development, material science, and specialty chemicals, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s CAS number 1261896-09-6 ensures precise identification in global databases, addressing growing demand for high-purity intermediates. Researchers frequently explore its role in catalysis and bioconjugation, reflecting broader interests in click chemistry and targeted drug delivery. Its carboxylic acid functionality enables facile derivatization, a key feature for designing prodrugs or polymeric materials.

Recent studies highlight 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid as a candidate for enzyme inhibition, particularly in inflammatory pathways. This resonates with trending searches on COX-2 inhibitors and personalized medicine. The compound’s lipophilicity and hydrogen-bonding capacity also make it relevant to computational chemistry discussions, where QSAR modeling and AI-driven drug discovery dominate academic discourse.

From an industrial perspective, scalability of 1261896-09-6 synthesis meets needs for cost-effective batch production. Innovations in microwave-assisted reactions and flow chemistry have optimized its preparation, reducing waste—a priority in circular economy initiatives. Analytical techniques like HPLC-MS and NMR ensure quality control, critical for compliance with REACH and FDA guidelines.

Environmental considerations are integral to its usage. The compound’s biodegradability profile and low ecotoxicity align with OECD test guidelines, addressing concerns about persistent organic pollutants. This positions 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid favorably in green solvent applications and bio-based material development.

Emerging applications include its use in OLED materials and photovoltaic cells, tapping into renewable energy trends. Patent analyses reveal growing interest in its electrochemical properties, particularly for energy storage devices—a hot topic in battery technology forums. Such versatility underscores its cross-disciplinary relevance.

For procurement specialists, understanding CAS 1261896-09-6’s supply chain resilience is vital amid global raw material shortages. Documentation of stability under GMP conditions and transport regulations ensures seamless logistics, while SDS transparency meets ESG reporting requirements.

In summary, 3-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid exemplifies innovation at the intersection of medicinal chemistry and industrial applications. Its adaptability to cutting-edge technologies and compliance with regulatory standards make it a compound of enduring scientific and commercial significance.